1,5-Bis[(E)-2-(3,4-dichlorophenyl)ethenyl]-2,4-dinitrobenzene

• CAS No.: 1618672-71-1
• Product Name: 1,5-Bis[(E)-2-(3,4-dichlorophenyl)ethenyl]-2,4-dinitrobenzene
• Molecular Formula: C22H12Cl4N2O4
• Molecular Weight: 510.1 g/mol
• IUPAC Name: 1,5-bis[(E)-2-(3,4-dichlorophenyl)ethenyl]-2,4-dinitrobenzene
• Standard InChI: InChI=1S/C22H12Cl4N2O4/c23-17-7-3-13(9-19(17)25)1-5-15-11-16(22(28(31)32)12-21(15)27(29)30)6-2-14-4-8-18(24)20(26)10-14/h1-12H/b5-1+,6-2+
• Standard InChIKey: YYZPXBXVBQSBDG-IJIVKGSJSA-N
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C2=CC(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])/C=C/C3=CC(=C(C=C3)Cl)Cl)Cl)Cl
• SMILES: C1=CC(=C(C=C1C=CC2=CC(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])C=CC3=CC(=C(C=C3)Cl)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1C=CC2=CC(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])C=CC3=CC(=C(C=C3)Cl)Cl)Cl)Cl
• Appearance: Solid powder
• Description: NSC-636819 is a novel KDM4A/KDM4B inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,5-bis(2-(3,4-dichlorophenyl)ethenyl)-2,4-dinitrobenzene; NSC636819
• Reference: 1: Chu CH, Wang LY, Hsu KC, Chen CC, Cheng HH, Wang SM, Wu CM, Chen TJ, Li LT, Liu R, Hung CL, Yang JM, Kung HJ, Wang WC. KDM4B as a target for prostate cancer: structural analysis and selective inhibition by a novel inhibitor. J Med Chem. 2014 Jul 24;57(14):5975-85. doi: 10.1021/jm500249n. Epub 2014 Jul 9. PubMed PMID: 24971742; PubMed Central PMCID: PMC4216216.
• PubChem Compound: 6288112
• Last Modified: Nov 11 2021